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Abstract

lodoxamic acid, an organoiodine compound, emerged as a significant second-generation
contrast agent for intravenous cholangiography. Developed and marketed by Bracco as
Endobil, it offered improved visualization of the biliary system. This technical guide provides a
comprehensive overview of the discovery, historical development, physicochemical properties,
synthesis, pharmacokinetics, and clinical application of iodoxamic acid. Detailed experimental
protocols, quantitative data summaries, and pathway visualizations are included to serve as a
valuable resource for researchers in the field of diagnostic imaging and drug development.

Discovery and Historical Development

The development of iodoxamic acid is situated within the broader history of the quest for safer
and more effective X-ray contrast media. Following the initial use of iodinated compounds for
imaging, research efforts focused on developing agents with higher iodine content for better
opacification and improved physiological tolerance.
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lodoxamic acid was a result of the research and development efforts at Bracco, an Italian
pharmaceutical company with a long history in contrast media innovation. While the precise
date of its initial synthesis is not readily available in public literature, its development followed
the introduction of earlier hepatotropic contrast agents. It was identified by the code B 10610
during its development phase.[1][2] Marketed under the trade name Endobil, iodoxamic acid
represented an advancement in intravenous cholecystocholangiography, a technique used to
visualize the gallbladder and biliary ducts.[1][3]

The use of intravenous cholangiography itself was introduced in 1954 and has since been
largely superseded by modern imaging techniques such as Magnetic Resonance
Cholangiopancreatography (MRCP) and Endoscopic Retrograde Cholangiopancreatography
(ERCP).[4] The eventual decline in the use of iodoxamic acid and other intravenous
cholangiographic agents can be attributed to the rise of these alternative, often safer and more
effective, diagnostic procedures.

Physicochemical Properties

lodoxamic acid is a complex organoiodine molecule with a high iodine content, which is
essential for its radiopaque properties. Its chemical structure is designed to be water-soluble
and to be selectively taken up by hepatocytes and excreted into the biliary system.
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Chemical Formula

C26H26I16N2010

[5]

Molecular Weight 1287.92 g/mol [5]
CAS Number 31127-82-9 [6]
Appearance Not specified

Solubility Water-soluble [7]
Density 2.423 g/cm3 [6]
Boiling Point 977.7 °C at 760 mmHg [6]
Flash Point 545.1 °C [6]
LogP 6.28040 [6]
Refractive Index 1.631 [6]

Synthesis of lodoxamic Acid

While a detailed, step-by-step industrial synthesis protocol for iodoxamic acid is proprietary to
Bracco, the general synthetic routes for similar tri-iodinated benzoic acid derivatives are well-
established in the chemical literature. The synthesis of iodoxamic acid likely involves the
reaction of 4,7,10,13-tetraoxahexadecanedinitrile as a precursor.[7]

A general plausible synthesis workflow is outlined below. This is a conceptual representation
and not a detailed experimental protocol.

Conceptual Synthesis Workflow
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Conceptual Synthesis of Todoxamic Acid
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Caption: A conceptual workflow for the synthesis of lodoxamic acid.

Pharmacokinetics and Metabolism
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lodoxamic acid is designed for selective uptake by the liver and excretion into the bile, making
it a hepatotropic contrast agent. The pharmacokinetic profile is crucial for its diagnostic efficacy
and safety.

Animal Pharmacokinetic Data (Rhesus Monkey)

Pharmacokinetic studies in rhesus monkeys have provided valuable insights into the biliary
excretion of iodoxamic acid.[8]

Parameter Value Unit

Vmax (Maximum Biliary ]
) 1.03+0.25 pmol/kg/min
Excretion Rate)

Km (Michaelis-Menten
15t016.4 Y
Constant)

Note: The Km value varied between individual animals.

Human Pharmacokinetics

Detailed human pharmacokinetic data for iodoxamic acid is limited in the publicly available
literature. However, it is known to be administered as its meglumine salt to improve solubility
and is primarily eliminated through the biliary system. Competition for plasma protein binding
sites and intrahepatic proteins has been observed in studies with other cholecystographic
agents.[9]

Mechanism of Hepatobiliary Transport

The selective uptake of iodoxamic acid by hepatocytes and its excretion into bile is a carrier-
mediated process involving specific transporters on the sinusoidal (basolateral) and canalicular
(apical) membranes of the hepatocytes. While direct studies on iodoxamic acid are scarce,
the transport of similar organic anions is known to be mediated by Organic Anion Transporting
Polypeptides (OATPs) for uptake from the blood and Multidrug Resistance-Associated Proteins
(MRPs) for excretion into the bile.[10][11][12][13]
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Caption: Simplified pathway of lodoxamic acid transport through a hepatocyte.

Clinical Application and Experimental Protocols

lodoxamic acid, as its meglumine salt (meglumine iodoxamate), was used for intravenous
cholangiography to visualize the biliary ducts and gallbladder.

Indications

¢ Investigation of the biliary system, particularly in post-cholecystectomy patients.

o Detection of bile duct obstruction, strictures, or stones.

Contraindications

o Known hypersensitivity to iodine-containing contrast media.
e Severe hepatic or renal impairment.

e Hyperthyroidism.
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o Elevated serum bilirubin levels, as this can impair biliary excretion of the contrast agent.[14]

Experimental Protocol for Intravenous Cholangiography

The following is a general protocol for intravenous cholangiography. The specific dosage and
infusion rates for iodoxamic acid (Endobil) would have been determined by the manufacturer
and clinical standards of the time.

o Patient Preparation: The patient is typically required to fast for several hours before the
procedure to ensure an empty stomach and a concentrated gallbladder.

o Preliminary Radiograph: A plain X-ray of the abdomen is taken to check for any interfering
shadows.

o Contrast Administration: A sterile solution of meglumine iodoxamate is administered
intravenously. This is typically done as a slow infusion over a period of 10 to 30 minutes to
minimize adverse reactions.

e Imaging: A series of X-ray images of the right upper quadrant of the abdomen are taken at
timed intervals (e.g., 15, 30, 60, and 120 minutes) after the start of the infusion. Tomography
may be used to obtain clearer images of the bile ducts.

e Post-Procedure: The patient is monitored for any adverse reactions.

Intravenous Cholangiography Workflow

- - : Timed intervals
niravenous Infusion of
Preliminary Abdominal X-ray lodoxamic Acid Serial Radiographic Imaging Image Analysis and Diagnosis

Click to download full resolution via product page

Caption: A typical workflow for an intravenous cholangiography procedure.

Safety and Adverse Effects
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Like all iodinated contrast media, iodoxamic acid was associated with a risk of adverse
reactions. These could range from mild to severe.

» Mild Reactions: Nausea, vomiting, a sensation of warmth, and mild skin rashes.

» Moderate to Severe Reactions: Anaphylactoid reactions, including urticaria, bronchospasm,
and hypotension.

e Hepatotoxicity: Although rare, severe hepatotoxic reactions have been reported with other
intravenous cholangiographic agents, particularly in patients with pre-existing liver disease or
when administered in high doses.[15][16]

Conclusion

lodoxamic acid played a role in the history of diagnostic imaging as a hepatotropic contrast
agent for intravenous cholangiography. Its development by Bracco marked a step in the
refinement of contrast media for biliary imaging. While it has been largely replaced by newer,
non-invasive imaging modalities, the study of iodoxamic acid and similar agents provides
valuable insights into the principles of drug design, pharmacokinetics, and the mechanisms of
hepatobiliary transport. This guide serves as a detailed repository of the available technical
information on iodoxamic acid for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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